N-(2-thienylacetyl)-beta-alanine, methyl ester
Cat. No. B8418729
M. Wt: 227.28 g/mol
InChI Key: SWMPTVIYNXMQCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05393747
Procedure details
To an ice-bath-cooled solution of 0.45 g (3.2 mmol) of methyl β-alaninate hydrochloride and 1.14 mL of N,N-diisopropylethylamine (DIEA) in 10 mL of dimethylformamide (DMF) was added dropwise a 2 mL DMF solution of 0.51 g (3.2 mmol) of 2-thiopheneacetyl chloride. After 16 hours of stirring at room temperature, the reaction mixture was added to 50 mL of ethyl acetate (EtOAc) and 50 mL of 1M KHSO4, and the resulting layers were separated. The organic layer was washed with 2×50 mL of 1M KHSO4, 2×50 mL of a saturated KHCO3 solution, and 2×50 mL of H2O. The organic layer was then dried over Na2SO4 (anhydrous), filtered, and then concentrated under reduced pressure.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl.[NH2:2][CH2:3][CH2:4][C:5]([O:7][CH3:8])=[O:6].C(N(CC)C(C)C)(C)C.[S:18]1[CH:22]=[CH:21][CH:20]=[C:19]1[CH2:23][C:24](Cl)=[O:25].OS([O-])(=O)=O.[K+]>CN(C)C=O.C(OCC)(=O)C>[S:18]1[CH:22]=[CH:21][CH:20]=[C:19]1[CH2:23][C:24]([NH:2][CH2:3][CH2:4][C:5]([O:7][CH3:8])=[O:6])=[O:25] |f:0.1,4.5|
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Inputs
Step One
[Compound]
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Name
|
ice
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Quantity
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0 (± 1) mol
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|
Type
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reactant
|
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Smiles
|
|
|
Name
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|
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Quantity
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0.45 g
|
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Type
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reactant
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Smiles
|
Cl.NCCC(=O)OC
|
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Name
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|
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Quantity
|
1.14 mL
|
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
|
|
Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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|
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Quantity
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0.51 g
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Type
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reactant
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Smiles
|
S1C(=CC=C1)CC(=O)Cl
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|
Name
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|
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Quantity
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2 mL
|
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Three
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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OS(=O)(=O)[O-].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
|
C(C)(=O)OCC
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
After 16 hours of stirring at room temperature
|
|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the resulting layers were separated
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WASH
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Type
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WASH
|
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Details
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The organic layer was washed with 2×50 mL of 1M KHSO4, 2×50 mL of a saturated KHCO3 solution, and 2×50 mL of H2O
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was then dried over Na2SO4 (anhydrous)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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|
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Smiles
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S1C(=CC=C1)CC(=O)NCCC(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
